![molecular formula C43H79N4O12P B3044059 Hexadecanoic acid, (1R)-1-[[[[2-[(2,4-dinitrophenyl)amino]ethoxy]hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, monoammonium salt CAS No. 474943-09-4](/img/structure/B3044059.png)
Hexadecanoic acid, (1R)-1-[[[[2-[(2,4-dinitrophenyl)amino]ethoxy]hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, monoammonium salt
Overview
Description
Hexadecanoic acid, also known as palmitic acid, is a common saturated fatty acid found in fats and waxes . The compound you mentioned seems to be a complex ester and salt form of this acid, with additional functional groups attached.
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the various functional groups present. Hexadecanoic acid has a long carbon chain, and the presence of the ester, phosphinyl, and amino groups would add to this complexity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its long carbon chain and the presence of the various functional groups. It would likely be a solid at room temperature .Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques: Research on hexadecanoic acid derivatives includes the synthesis of isotopically labeled hexadecanoic acids for analytical purposes, demonstrating the chemical flexibility and utility of these compounds in research settings (Tulloch, 1982).
Isolation and Identification in Natural Products
- Identification in Plant Extracts: Hexadecanoic acid derivatives have been identified in the extracts of plants like Hibiscus sabdariffa, indicating their presence in various natural sources and potential for various biological activities (Ajoku, Okwute, & Okogun, 2015).
Application in Material Science
- Food Contact Material Safety: Studies have assessed the safety of related substances, such as phosphorous acid, triphenyl ester, polymer with alpha‐hydro‐omega‐hydroxypoly[oxy(methyl‐1,2‐ethanediyl)], in food contact materials, reflecting the importance of such compounds in consumer safety and material science (Lambré et al., 2021).
Analytical and Spectroscopic Studies
- Mass Spectrometry of Derivatives: The use of derivatives like 2,4-dinitrophenyl amino acid esters, related to the query compound, in mass spectrometry, highlights the significance of hexadecanoic acid derivatives in enhancing analytical techniques (Williams, Vachon, & Anderegg, 1986).
Biopolymer Research
- Biopolymer Components: Research has identified hexadecanoic acid derivatives as components of biopolymers like cutin in plants, demonstrating their role in biological systems and potential for biomaterials research (Kolattukudy, 1972).
Safety and Hazards
properties
IUPAC Name |
azanium;[(2R)-2,3-di(hexadecanoyloxy)propyl] 2-(2,4-dinitroanilino)ethyl phosphate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C43H76N3O12P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-42(47)55-36-39(58-43(48)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)37-57-59(53,54)56-34-33-44-40-32-31-38(45(49)50)35-41(40)46(51)52;/h31-32,35,39,44H,3-30,33-34,36-37H2,1-2H3,(H,53,54);1H3/t39-;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUCMJRSXMDKWRT-DRRLCDGFSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCCNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])OC(=O)CCCCCCCCCCCCCCC.[NH4+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCCNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])OC(=O)CCCCCCCCCCCCCCC.[NH4+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C43H79N4O12P | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
875.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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